Cas no 7114-78-5 (1(2H)-Isoquinolinone,2,3-dimethyl-)
7114-78-5 structure
Product Name:1(2H)-Isoquinolinone,2,3-dimethyl-
CAS No:7114-78-5
MF:C11H11NO
MW:173.211142778397
CID:562445
PubChem ID:12220359
Update Time:2025-04-19
1(2H)-Isoquinolinone,2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Isoquinolinone,2,3-dimethyl-
- 2,3-Dimethyl-1(2H)-isoquinolone
- 2,3-dimethylisoquinolin-1-one
- 1(2H)-Isoquinolinone,2,3-dimethyl
- 2,3-dimethyl-1(2H)-isoquinolinone
- 2,3-dimethyl-1-isoquinolone
- 2,3-Dimethyl-1-oxo-1,2-dihydroisoquinoline
- 2,3-Dimethyl-2H-isochinolin-1-on
- 2,3-dimethyl-2H-isoquinolin-1-one
- 3-Methyl-N-Methyl-isocarbostyril
- 3-Methyl-N-methylisoquinolone
- Isocarbostyril,2,3-dimethyl-(7CI,8CI)
- 7114-78-5
- DTXSID80481075
- SCHEMBL13180854
-
- Inchi: 1S/C11H11NO/c1-8-7-9-5-3-4-6-10(9)11(13)12(8)2/h3-7H,1-2H3
- InChI Key: KYCQKTHRLPJHOO-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C=C(C)N1C
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 22.00000
- LogP: 1.84690
1(2H)-Isoquinolinone,2,3-dimethyl- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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